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Compound of Interest

Compound Name: 2-Methylcyclopentanol

Cat. No.: B036010

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structural formula, physicochemical
properties, synthesis, and spectroscopic data of trans-2-methylcyclopentanol, a key chiral
building block in organic synthesis.

Structural Information and Properties

trans-2-Methylcyclopentanol is a cyclic alcohol with the chemical formula CeH120. The "trans"
designation indicates that the methyl group and the hydroxyl group are on opposite sides of the
cyclopentane ring.[1]

Physicochemical Data

The key physicochemical properties of trans-2-methylcyclopentanol are summarized in the
table below. This data is crucial for its handling, storage, and application in various chemical
reactions.
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Property Value Reference

Molecular Formula CeH120 --INVALID-LINK--
Molecular Weight 100.16 g/mol --INVALID-LINK--
CAS Number 25144-04-1 --INVALID-LINK--
Appearance Clear, colorless to slightly pink INVALID-LINK-.

liquid

Boiling Point 150-151 °C at 740 mmHg --INVALID-LINK--
Density 0.92 g/mL at 25 °C --INVALID-LINK--
Refractive Index (n20/D) 1.45 --INVALID-LINK--
Flash Point 47 °C (116.6 °F) - closed cup --INVALID-LINK--

Structural Diagram

The chemical structure of trans-2-methylcyclopentanol is depicted below.

)

Hydroboration-Oxidation +, Heat
1. BH3-THF m-CPBA
. H202, NaOH 1. CH3MgBr
2. H30+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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